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Compound of Interest

Compound Name: 2'4'-Dihydroxyacetophenone

Cat. No.: B118725

An In-depth Technical Guide to 4-Acetylresorcinol: Properties, Synthesis, and Characterization

Abstract

4-Acetylresorcinol, also known as resacetophenone or 2',4'-dihydroxyacetophenone, is a key
phenolic intermediate with significant applications in the pharmaceutical industry.[1][2] This
technical guide provides a comprehensive overview of its physical and chemical properties,
detailed experimental protocols for its synthesis and characterization, and relevant safety
information. The data is presented to support researchers, scientists, and professionals in drug
development and organic synthesis.

Chemical Identity and Structure

4-Acetylresorcinol is a dihydroxyacetophenone characterized by an acetyl group substituted
onto a resorcinol (1,3-dihydroxybenzene) ring.[3]

IUPAC Name: 1-(2,4-dihydroxyphenyl)ethanone[3]

Synonyms: 2',4'-Dihydroxyacetophenone, Resacetophenone, 4-Acetyl-1,3-benzenediol[3]

[4]15]

CAS Number: 89-84-9[1][4][6]

Molecular Formula: CsHsOs3[1][3][4][6][7]
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e Molecular Weight: 152.15 g/mol [1][3][4]
e Chemical Structure:
/\ C C-C(=O)CHs | | C==C/

OH

Physical and Chemical Properties

The properties of 4-Acetylresorcinol are summarized in the table below. It typically appears as
off-white to yellow or pink needle-like crystals or powder.[1][2][4] It is sensitive to moisture and
should be stored in an inert atmosphere at room temperature.[1][2]
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Property Value Source
Needle-like or leaf-like crystals;

Appearance Off-white to pink to brown [1112114]
powder.

Melting Point 143-147 °C [1]12113]

- ) 319 °C (est.); 234.6 °C (rough

Boiling Point [1114]
est.)

Density 1.18 g/cm3 at 25 °C [1112114]
Gradually decomposes in
water. Soluble in hot alcohol,

Solubility pyridine, and glacial acetic [1][2]
acid. Almost insoluble in ether,
benzene, and chloroform.

pKa 7.96 £ 0.18 (Predicted) [1112]

Flash Point 185 °C/>230 °F TCC [1][2][4]

Vapor Pressure

9.01E-06 mmHg at 25 °C

[1](2]

Refractive Index

1.4945 (estimate)

[1]2]

pH

5 (1 g/L aqueous solution at 20
OC)

[1](2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and purity assessment of 4-

Acetylresorcinol.

o Infrared (IR) Spectroscopy: The IR spectrum exhibits characteristic peaks corresponding to

its functional groups. Key absorptions include a broad peak for the hydroxyl (-OH) groups

and a sharp, strong peak for the carbonyl (C=0) group of the ketone.[3][8]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o 'H NMR: The proton NMR spectrum provides information on the chemical environment of
the hydrogen atoms. Signals corresponding to the aromatic protons, the hydroxyl protons,
and the methyl protons of the acetyl group are typically observed.[3]

o 183C NMR: The carbon NMR spectrum shows distinct signals for the carbonyl carbon, the
aromatic carbons (including those bonded to hydroxyl groups), and the methyl carbon.

e UV-Vis Spectroscopy: In UV-Vis spectroscopy, 4-Acetylresorcinol shows absorption maxima
that are characteristic of its phenolic structure.[3]

e Mass Spectrometry: Mass spectrometry can be used to confirm the molecular weight of
152.15 g/mol .[3]

Experimental Protocols
Synthesis of 4-Acetylresorcinol (Hoesch Reaction)

A common method for synthesizing 4-Acetylresorcinol is the Hoesch reaction, which involves
the acylation of resorcinol. Historically, methods using zinc chloride and acetic acid have been
employed.[9]

Objective: To synthesize 4-Acetylresorcinol from resorcinol and acetic acid.
Materials:

Resorcinol

» Glacial Acetic Acid

e Zinc Chloride (fused)

e Hydrochloric Acid (concentrated and dilute)
e |ce

o Water

o Ethanol
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Procedure:

A mixture of resorcinol (1 mole), glacial acetic acid (1 mole), and fused zinc chloride (1 mole)
is prepared in a flask equipped with a reflux condenser.

e The mixture is heated in an oil bath to 145-150 °C for approximately 20-30 minutes, during
which the mixture becomes liquid and then solidifies.

e The flask is cooled, and 250 mL of water and 250 mL of concentrated hydrochloric acid are
added.

e The mixture is heated to boiling until the solid mass dissolves into a dark red solution.
e The solution is cooled in an ice bath to precipitate the crude product.

e The precipitate is collected by filtration and washed thoroughly with dilute (1:3) hydrochloric
acid to remove zinc salts. The dried crude product appears orange-red.[9]

 Purification: The crude product is purified by distillation under reduced pressure (boiling at
180-181 °C at 10 mm Hg).[9]

o Recrystallization: Further purification can be achieved by dissolving the distilled product in
hot dilute (1:11) hydrochloric acid, filtering while hot, and cooling to 5 °C to yield pure, light-
yellow crystals of 4-Acetylresorcinol.[9]

drolysis

1 Hy
(HCI, Hz0, Heat)

foesch Reactol

Mix & Heat Filtration & Washing
(145-150°C) (Remove Zn salts)

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 4-Acetylresorcinol.

Characterization Protocols
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Melting Point Determination:
» A small amount of the dried, purified 4-Acetylresorcinol is packed into a capillary tube.
e The tube is placed in a calibrated melting point apparatus.

o The temperature is increased gradually, and the range from when the first drop of liquid
appears to when the entire sample is molten is recorded as the melting point.

Solubility Test:

e Add a small, measured amount of 4-Acetylresorcinol (e.g., 10 mg) to a test tube containing a
measured volume of solvent (e.g., 1 mL).

o Agitate the mixture at a constant temperature (e.g., 25 °C).

e Visually observe if the solid dissolves completely. If it dissolves, the substance is soluble. If
not, it is classified as slightly soluble or insoluble.

o For quantitative analysis, continue adding solute until saturation is reached, then filter and
determine the concentration of the dissolved solid in the filtrate.

Applications in Drug Development

4-Acetylresorcinol serves as a crucial starting material or intermediate in the synthesis of
various pharmaceutical compounds.[1][2] Its primary use is in the preparation of drugs for
coronary heart disease, such as ethoxyflavone.[1][2] It is also a precursor for the synthesis of
4-alkylresorcinols, which are compounds of interest in organic chemistry.[10]

Safety and Handling

4-Acetylresorcinol is classified as an irritant.

» Hazard Statements: Causes skin irritation (H315), serious eye damage (H318), and may
cause respiratory irritation (H335).[4]

 Precautionary Measures:
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o Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin and
eyes. Wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and protective clothing.[4][11]

o Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[4][11] Keep
away from strong oxidizing agents, strong bases, and strong reducing agents.[11]

o First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek
medical attention.[4][11]

o Skin Contact: Wash off immediately with soap and plenty of water. If irritation occurs, get
medical advice.[4][11]

o Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek medical
attention if you feel unwell.[4][11]

o Ingestion: Clean mouth with water and get medical attention.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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